Cas no 161479-50-1 (Boc-L-bata-methylisoleucine)

Boc-L-β-methylisoleucine is a protected non-proteinogenic amino acid derivative, featuring a tert-butoxycarbonyl (Boc) group at the N-terminus and a β-methyl substitution on the isoleucine side chain. This modification enhances steric hindrance, making it valuable for peptide synthesis where controlled conformational rigidity or resistance to enzymatic degradation is desired. The Boc group provides orthogonal protection, enabling selective deprotection in multi-step synthetic routes. Its chiral β-methyl group contributes to the study of structure-activity relationships in bioactive peptides. The compound is typically used in pharmaceutical research and asymmetric synthesis, offering high purity and stability under standard handling conditions.
Boc-L-bata-methylisoleucine structure
Boc-L-bata-methylisoleucine structure
Product Name:Boc-L-bata-methylisoleucine
CAS No:161479-50-1
MF:C12H23NO4
MW:245.315324068069
MDL:MFCD18782819
CID:5148431
Update Time:2026-03-03

Boc-L-bata-methylisoleucine Chemical and Physical Properties

Names and Identifiers

    • L-Isoleucine, N-[(1,1-dimethylethoxy)carbonyl]-3-methyl- (9CI)
    • Boc-L-bata-methylisoleucine
    • (S)-2-((tert-butoxycarbonyl)amino)-3,3-dimethylpentanoic acid
    • MDL: MFCD18782819
    • Inchi: 1S/C12H23NO4/c1-7-12(5,6)8(9(14)15)13-10(16)17-11(2,3)4/h8H,7H2,1-6H3,(H,13,16)(H,14,15)/t8-/m1/s1
    • InChI Key: WZKPSAWKRJWANR-MRVPVSSYSA-N
    • SMILES: C(O)(=O)[C@H]([C@@](C)(C)CC)NC(OC(C)(C)C)=O

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Additional information on Boc-L-bata-methylisoleucine

Introduction to Boc-L-β-methylisoleucine (CAS No. 161479-50-1)

Boc-L-β-methylisoleucine, with the chemical name Boc-L-β-methylisoleucine and the CAS number CAS No. 161479-50-1, is a significant compound in the field of peptidomimetics and pharmaceutical research. This compound is an N-terminal protected derivative of β-methylisoleucine, a non-natural amino acid that has garnered considerable attention due to its unique structural properties and potential applications in drug development.

The N-terminal Boc (tert-butoxycarbonyl) protection group in Boc-L-β-methylisoleucine enhances its stability and reactivity, making it a valuable building block in peptide synthesis. This protection allows for selective modification at other positions in the molecule, facilitating the construction of complex peptide analogs. The use of such derivatives has been increasingly explored in the design of novel therapeutic agents, particularly in the realm of protease inhibitors and antimicrobial peptides.

Recent research has highlighted the role of β-methylisoleucine derivatives in modulating enzyme activity. For instance, studies have demonstrated that incorporating β-methylisoleucine into peptide sequences can alter the conformational dynamics of proteins, thereby affecting their biological function. This has led to the development of new strategies for targeting diseases associated with aberrant protein-protein interactions. The compound's ability to mimic natural amino acids while introducing specific modifications makes it an attractive candidate for structure-based drug design.

In addition to its applications in peptidomimetics, Boc-L-β-methylisoleucine has been investigated for its potential in protein stabilization. The introduction of a methyl group at the β-position disrupts traditional hydrogen bonding patterns, which can lead to enhanced resistance against proteolytic degradation. This property is particularly relevant in the development of long-acting biotherapeutics, where maintaining structural integrity is crucial for prolonged efficacy.

Advances in synthetic chemistry have further expanded the utility of Boc-L-β-methylisoleucine. Modern solid-phase peptide synthesis (SPPS) techniques allow for efficient incorporation of this amino acid derivative into larger peptide chains, enabling rapid screening of potential drug candidates. The precision offered by these methods has been instrumental in optimizing peptide sequences for improved pharmacokinetic properties and target specificity.

The pharmacological potential of Boc-L-β-methylisoleucine has also been explored in the context of immunomodulation. Research indicates that peptides incorporating this amino acid can exhibit enhanced binding affinity to immune receptors, leading to novel immunotherapeutic approaches. For example, studies have shown that Boc-L-β-methylisoleucine-containing peptides can modulate T-cell responses, offering a promising avenue for treating autoimmune disorders and infectious diseases.

Moreover, the compound's structural features make it a valuable tool in computational modeling and molecular dynamics simulations. These studies help elucidate the mechanisms by which peptide analogs interact with biological targets, providing insights that guide rational drug design. The integration of experimental data with computational approaches has been pivotal in understanding how subtle modifications, such as those introduced by β-methylisoleucine, can significantly impact biological activity.

In conclusion, Boc-L-β-methylisoleucine (CAS No. 161479-50-1) represents a versatile and innovative compound with broad applications in pharmaceutical research. Its unique structural properties and functional versatility make it an indispensable tool for developing next-generation therapeutics. As research continues to uncover new possibilities, compounds like Boc-L-β-methylisoleucine are poised to play a critical role in addressing some of the most pressing challenges in medicine today.

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